Cas no 69659-17-2 (Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-)

69659-17-2 structure
Product Name:Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
CAS No:69659-17-2
Molecular Formula:C3H4N4OS
Molecular Weight:144.15506
CID:520856
PubChem ID:4553276
Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- Properties
Names and Identifiers
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- Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
- N-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)formamide
- 4-formylamino-2,3-dihydro-4H-1,2,4-triazole-3-thione
- 4-formylamino-2,4-dihydro-[1,2,4]triazole-3-thione
- AC1NC4X7
- NSC113445
- 69659-17-2
- NSC-113445
- DTXSID50404195
-
- InChIKey: AQBCQCZKNPLOSG-UHFFFAOYSA-N
- Inchi: InChI=1S/C3H4N4OS/c8-2-5-7-1-4-6-3(7)9/h1-2H,(H,5,8)(H,6,9)
- SMILES: C1=NNC(=S)N1NC=O
Computed Properties
- Exact Mass: 144.01072
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 144.011
- Heavy Atom Count: 9
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.5
- Topological Polar Surface Area: 88.8A^2
Experimental Properties
- LogP: 0.34950
- PSA: 56.73
- Refractive Index: 1.789
- Boiling Point: 214.8°C at 760 mmHg
- Flash Point: 83.7°C
- Density: 1.73
Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- Related Literature
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Anshul Kumar Sharma,Aman Mahajan,Subodh Kumar,A. K. Debnath,D. K. Aswal RSC Adv., 2018,8, 32719-32730
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Heyan Wu,Yunhao Liang,Yue Ma,Jun Yang,Shanshan Hu CrystEngComm, 2022,24, 6001-6008
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Chao Liu,Xiaobin Xu,Alexander J. E. Rettie,C. Buddie Mullins,D. L. Fan J. Mater. Chem. A, 2013,1, 8111-8117
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Yuuki Adachi,Huan Fei Wen,Quanzhen Zhang,Masato Miyazaki,Yasuhiro Sugawara,Yan Jun Li Nanoscale Adv., 2020,2, 2371-2375
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6. Back cover
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Priscila Azevedo Liberato,Leonardo Luiz Okumura,Astréa Filomena de Souza Silva,Herbert Aleixo,Júnio Gonçalves Silva,Juliana Aparecida Diniz,André Fernando Oliveira Anal. Methods, 2021,13, 5195-5203
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Dong-Hui Yang,Xuesong Ding Chem. Soc. Rev., 2022,51, 761-791
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Ana García-García,Thomas Hicks,Samir El Qaidi,Congrui Zhu,Philip R. Hardwidge Chem. Sci., 2021,12, 12181-12191
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Thomas H. Bullock,Wesley T. K. Chan,Dominic S. Wright Dalton Trans., 2009, 6709-6711
69659-17-2 (Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-) Related Products
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